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Compound of Interest

Compound Name: 2,6-Dimethylpiperidin-4-ol

Cat. No.: B030992

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Dimethylpiperidin-4-ol, a
substituted piperidine of interest in chemical synthesis and medicinal chemistry. This document
summarizes its commercial availability, key chemical properties, and outlines synthetic
approaches and analytical characterization methods based on available data for the compound
and structurally related analogs.

Commercial Availability and Chemical Properties

2,6-Dimethylpiperidin-4-ol is commercially available as a mixture of diastereomers. The
following table summarizes key data for this compound.[1][2]

Property Value Reference

Chemical Name 2,6-Dimethylpiperidin-4-ol [1112]
2,6-Dimethyl-4-

Synonyms hydroxypiperidine, 2,6- [1]
Lupetidin-4-ol

CAS Number 4733-70-4 [1]

Molecular Formula C7H1sNO [1]

Molecular Weight 129.20 g/mol [1]
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Table 1: Chemical and Physical Properties of 2,6-Dimethylpiperidin-4-ol.

The following table lists some of the commercial suppliers for 2,6-Dimethylpiperidin-4-ol
(Mixture of Diastereomers).

. ) Available
Supplier Product Code Purity .
Quantities
LGC Standards TRC-D465905 Not Specified 10 mg, 50 mg
Tyger Scientific TYA-2139 Not Specified Inquire

Table 2: Commercial Suppliers of 2,6-Dimethylpiperidin-4-ol.

Synthesis and Experimental Protocols

A detailed, experimentally verified protocol for the direct synthesis of 2,6-Dimethylpiperidin-4-
ol is not readily available in the public domain. However, the synthesis of structurally similar
piperidin-4-ols and other substituted piperidines can provide valuable insights into potential
synthetic routes. A common and effective method for the synthesis of 4-piperidinol derivatives
is the reduction of the corresponding 4-piperidone.

General Experimental Workflow for the Synthesis of 2,6-
Dimethylpiperidin-4-ol

The following diagram illustrates a plausible synthetic workflow for the preparation of 2,6-
Dimethylpiperidin-4-ol, commencing from the corresponding piperidone.
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2,6-Dimethylpiperidin-4-ol
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In vitro Biological Screening
(e.g., Enzyme assays, Receptor binding assays)
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Identification of Biological Target(s)

'

Cell-based Assays
(e.g., Proliferation, Apoptosis, Signaling pathway modulation)

:

Lead Optimization
(Structure-Activity Relationship Studies)

:

In vivo Animal Models

'

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dimethylpiperidin-4-ol: A Technical Overview of a
Versatile Piperidine Derivative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030992#commercial-availability-of-2-6-
dimethylpiperidin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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